ASN-001: A Targeted Approach to Androgen Deprivation in Prostate Cancer Through Selective CYP17 Lyase Inhibition
ASN-001: A Targeted Approach to Androgen Deprivation in Prostate Cancer Through Selective CYP17 Lyase Inhibition
An In-depth Technical Guide for Researchers and Drug Development Professionals
Executive Summary
Prostate cancer is a leading cause of cancer-related death in men, with androgen receptor (AR) signaling being a critical driver of disease progression. While androgen deprivation therapy (ADT) is the cornerstone of treatment, the disease often progresses to a castration-resistant state (CRPC), where tumors continue to thrive despite low levels of testicular androgens. This resistance is frequently mediated by intratumoral and adrenal androgen synthesis. ASN-001 is a novel, orally bioavailable, non-steroidal small molecule designed to address this challenge by potently and selectively inhibiting the 17,20-lyase activity of cytochrome P450 17A1 (CYP17A1). This targeted mechanism aims to abrogate androgen production without the need for concurrent corticosteroid administration, offering a potentially improved safety profile over existing non-selective CYP17A1 inhibitors. This document provides a comprehensive overview of the mechanism of action, preclinical rationale, and clinical data for ASN-001 in the context of prostate cancer.
Introduction: The Role of CYP17A1 in Prostate Cancer
The CYP17A1 enzyme is a critical node in the steroidogenesis pathway, catalyzing two key reactions: 17α-hydroxylase and 17,20-lyase activities. Both are essential for the production of androgens, such as testosterone (B1683101) and dihydrotestosterone (B1667394) (DHT), which are potent activators of the androgen receptor. In the context of CRPC, the adrenal glands and the tumor microenvironment itself become significant sources of androgens, driving continued tumor growth. Therefore, inhibiting CYP17A1 is a clinically validated strategy for treating CRPC.
However, non-selective inhibition of both the hydroxylase and lyase functions of CYP17A1, as seen with abiraterone (B193195) acetate, leads to a blockade of cortisol synthesis. This results in a compensatory increase in adrenocorticotropic hormone (ACTH), leading to an accumulation of mineralocorticoids and associated side effects like hypertension, hypokalemia, and fluid retention. Consequently, co-administration of prednisone (B1679067) is necessary to mitigate these adverse events.
ASN-001 was developed to overcome this limitation. By selectively inhibiting the 17,20-lyase activity, ASN-001 is designed to block androgen synthesis while preserving the 17α-hydroxylase activity required for cortisol production. This selectivity is hypothesized to prevent mineralocorticoid excess, thereby obviating the need for concomitant steroid therapy.
Mechanism of Action of ASN-001
ASN-001 is a potent and selective inhibitor of the 17,20-lyase activity of the CYP17A1 enzyme.[1] This targeted inhibition disrupts the conversion of 17α-hydroxyprognenolone and 17α-hydroxyprogesterone to dehydroepiandrosterone (B1670201) (DHEA) and androstenedione, respectively, which are key precursors for testosterone and DHT synthesis. The selective nature of ASN-001 is a key differentiator, as it is designed to spare the 17α-hydroxylase function of CYP17A1, which is necessary for the production of glucocorticoids like cortisol.[1] This selectivity is expected to reduce the risk of mineralocorticoid excess and eliminate the need for co-administration of prednisone.[1]
Signaling Pathway
The following diagram illustrates the steroidogenesis pathway and the specific point of intervention for ASN-001.
Preclinical Data
While extensive preclinical data for ASN-001 has not been made publicly available, conference abstracts have reported that in preclinical studies, ASN-001 demonstrated potent inhibition of CYP17 lyase with selective inhibition of testosterone synthesis over cortisol synthesis.[1] The compound also exhibited high oral bioavailability and a low potential for drug-drug interactions.[1]
Note: Specific quantitative data, such as IC50 values for CYP17 lyase and hydroxylase inhibition, and detailed experimental protocols for these preclinical studies are not available in the public domain at the time of this writing.
Clinical Development in Prostate Cancer
ASN-001 has been evaluated in a Phase 1/2 multicenter, open-label clinical trial (NCT02349139) in men with metastatic castration-resistant prostate cancer (mCRPC).
Experimental Protocol: Phase 1/2 Study (NCT02349139)
The following provides a high-level overview of the clinical trial protocol.
Study Design:
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Phase 1: Dose-escalation study to determine the maximum tolerated dose (MTD) and recommended Phase 2 dose (RP2D) of ASN-001. Patients with prior treatment, including abiraterone and enzalutamide, were permitted.
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Phase 2: Expansion cohorts to evaluate the safety and efficacy of ASN-001 at the RP2D in treatment-naïve (no prior abiraterone or enzalutamide) mCRPC patients.
Patient Population:
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Men with histologically confirmed prostate cancer with evidence of metastatic disease.
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Progressive disease despite ongoing androgen deprivation therapy (castrate levels of testosterone).
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Adequate organ function.
Treatment:
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Oral ASN-001 administered once daily at escalating doses (50, 100, 200, 300, and 400 mg).
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No co-administration of prednisone.
Endpoints:
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Primary: Safety and tolerability, MTD, and RP2D.
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Secondary: Pharmacokinetics (PK), pharmacodynamics (PD; including effects on steroid hormones), and preliminary efficacy (PSA response and radiographic response).
Clinical Data Summary
The following tables summarize the key pharmacokinetic, pharmacodynamic, and efficacy data reported in conference abstracts for the Phase 1/2 study of ASN-001.
Table 1: Pharmacokinetic Parameters of ASN-001
| Dose Level | Cmax (µM) | Ctrough (µM) | AUCτ (µM·h) | T1/2 (h) |
| 100 mg QD | 3.5 | 1.8 | 52 | - |
| 300 mg QD | 6.7 | - | 80 | 21.5 |
Data presented are from different conference abstracts and may represent different patient cohorts.
Table 2: Pharmacodynamic Effects of ASN-001
| Biomarker | Change from Baseline |
| Testosterone | Decrease to below quantifiable limits |
| DHEA | Decrease of up to 80% |
| Cortisol | No dose-related changes |
| ACTH | No dose-related changes |
Table 3: Preliminary Efficacy of ASN-001 in mCRPC
| Patient Population | Endpoint | Result |
| Abiraterone/Enzalutamide-pretreated | Stable Disease | Observed for up to 18+ months |
| Abiraterone/Enzalutamide-naïve (300/400mg) | PSA decline >50% | 3 out of 4 patients |
Safety and Tolerability
ASN-001 was generally well-tolerated in the Phase 1/2 study. The majority of drug-related adverse events were Grade 1 or 2 and included myalgia, anorexia, flushing, hot flashes, and presyncope.[1] Importantly, no episodes of mineralocorticoid excess, uncontrolled hypertension, or hypokalemia were reported, and no patients required prednisone co-administration.[1]
Conclusion and Future Directions
ASN-001 represents a promising next-generation therapeutic for metastatic castration-resistant prostate cancer. Its selective inhibition of the 17,20-lyase activity of CYP17A1 offers a targeted approach to androgen deprivation that may circumvent the need for concurrent corticosteroid administration, potentially leading to a more favorable safety profile compared to non-selective inhibitors. Early clinical data have demonstrated good tolerability and encouraging signs of anti-tumor activity in both treatment-naïve and pre-treated mCRPC patients.
Further clinical development will be necessary to fully elucidate the efficacy and safety of ASN-001 and to identify the patient populations most likely to benefit from this targeted therapy. The low potential for drug-drug interactions suggests that ASN-001 could be a valuable agent for combination strategies with other targeted therapies in prostate cancer.
